Cas no 95853-69-3 (3-Trifluoromethylbutyraldehyde)

• Product Name: 3-Trifluoromethylbutyraldehyde
• CAS No: 95853-69-3
• MF: C₅H₇F₃O
• MW: 140.103692293167
• CID: 2086656
• PubChem ID: 56776429
• Update Time: 2025-10-05

3-Trifluoromethylbutyraldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoromethylbutyraldehyde
• 3-(TrifluoroMethyl)butyraldehyde
• 4,4,4-trifluoro-3-methylbutanal
• starbld0017265
• 95853-69-3
• AT22046
• MFCD18074346
• 3-(Trifluoromethyl)butyraldehyde, 50 wt.% in toluene
• SCHEMBL2653128
• 3-(Trifluoromethyl)butyraldehyde, 50 wt. % in toluene

• Inchi： 1S/C5H7F3O/c1-4(2-3-9)5(6,7)8/h3-4H,2H2,1H3
• InChI Key： XPSIVWGPYKWZDL-UHFFFAOYSA-N
• SMILES： FC(C(C)CC=O)(F)F

Computed Properties

• Exact Mass: 140.04489933g/mol
• Monoisotopic Mass: 140.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes